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Introduction

Lipofundin®, a lipid emulsion used for parenteral nutrition, is available in formulations
containing a mixture of medium-chain triglycerides (MCTs) and long-chain triglycerides (LCTs).
The inclusion of MCTs is not merely for caloric provision; it confers distinct metabolic and
physiological properties to the emulsion. This technical guide provides an in-depth exploration
of the role of MCTs in the effects of Lipofundin®, focusing on the biochemical and cellular
mechanisms that differentiate it from purely LCT-based emulsions. The information is intended
for researchers, scientists, and drug development professionals engaged in the fields of clinical
nutrition, metabolism, and pharmacology.

Biochemical and Pharmacokinetic Profile of
Lipofundin® MCTI/LCT

The fundamental difference between MCTs and LCTs lies in their fatty acid chain length, which
dictates their subsequent metabolic fate. MCTs are composed of fatty acids with 6-12 carbon
atoms, while LCTs contain fatty acids with more than 12 carbon atoms. This structural
difference has profound implications for their absorption, transport, and metabolism.

Composition of Lipofundin® MCT/LCT
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The following table summarizes the typical composition of a Lipofundin® MCT/LCT 20%

emulsion.
Component Concentration
Medium-Chain Triglycerides (MCT) 100 g/L
Soya-bean Oil (LCT) 100 g/L
Glycerol 25 g/L
Egg Lecithin 12 g/L

a-Tocopherol (Vitamin E)

170 + 40 mg/L

Sodium Oleate

For pH adjustment

Water for Injection

g.S. to 1000 mL

Total Energy

approx. 1908 kcal/L

Theoretical Osmolarity

approx. 380 mOsm/L

Pharmacokinetic Properties

The inclusion of MCTs significantly alters the pharmacokinetic profile of the lipid emulsion,

leading to more rapid clearance and metabolism compared to LCTSs.

Lipofundin® .
Parameter Pure LCT Emulsion Reference(s)
MCTILCT
Plasma Half-life of ) )
) ) Approx. 9 minutes Longer (data varies) [1]
Triglycerides
Metabolic Clearance Faster Slower [2]
Hydrolysis b
.y Y ] y More rapid Slower [3]
Lipoprotein Lipase
o More complete and
Oxidation Slower [3]

rapid

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1172452?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-medium-chain-triglycerides-MCT-metabolism-upon-ingestion-A_fig3_380292965
https://pubmed.ncbi.nlm.nih.gov/16844583/
https://www.jove.com/t/30203/langendorff-retrograde-heart-perfusion-an-ex-vivo-technique-to
https://www.jove.com/t/30203/langendorff-retrograde-heart-perfusion-an-ex-vivo-technique-to
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Metabolic Effects of Medium-Chain Triglycerides

The distinct metabolic pathway of MCTs is central to the unique effects of Lipofundin®

MCT/LCT. Unlike LCTs, which require carnitine for transport into the mitochondria, medium-

chain fatty acids (MCFASs) can enter the mitochondria directly, leading to rapid beta-oxidation.

Enhanced Ketogenesis and Energy Provision

The rapid oxidation of MCFAs in the liver leads to a more pronounced increase in ketone body

production compared to LCTs. These ketones serve as a readily available energy source for

peripheral tissues, including the brain and muscle.

Metabolic Marker

Effect of
Lipofundin®
MCTI/LCT Infusion

Effect of LCT
Infusion

Reference(s)

Plasma Ketone

Bodies

Significant increase

Minimal increase

[4]

Plasma Glycerol

Higher concentrations

Lower concentrations

[5]

Plasma Non-Esterified
Fatty Acids (NEFA)

Greater increase

Lesser increase

[2]

Nitrogen Balance

Improved (less

negative)

Less improvement

[6]

Cellular Metabolism of Medium-Chain Fatty Acids

The following diagram illustrates the carnitine-independent transport of MCFAs into the

mitochondria and their subsequent metabolism.
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Physiological Effects of Lipofundin® MCT/LCT

Beyond its metabolic advantages, the MCT component of Lipofundin® has been shown to
exert direct physiological effects, particularly on the cardiovascular and immune systems.

Cardiovascular Effects: Positive Inotropy

Studies have demonstrated that Lipofundin® MCT/LCT can exert a positive inotropic effect on
the heart, potentially by increasing intracellular calcium concentrations in cardiomyocytes.[7][8]

Lipofundin® Control o
Intralipid®
Parameter MCTILCT 20% (Krebs- Reference(s)
. 20% (1 ml/kg)
(1 mi/kg) Henseleit)

Left Ventricular
Systolic Pressure  110.6 £ 6.4 103.2+2.1 104.1 +3.7 [7]
(LVSP) Ratio (%)

Intracellular
Calcium Level

3.92 +0.60 - 3.03+0.53 [7]
(Fluorescence

Ratio)
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The proposed mechanism involves the modulation of calcium signaling within cardiac
myocytes, as illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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